(1H-indol-2-yl)(7-(thiophen-2-yl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: 1H-indol-2-yl-(7-thiophen-2-yl-1,4-thiazepan-4-yl)methanone
• InChI: InChI=1S/C18H18N2OS2/c21-18(15-12-13-4-1-2-5-14(13)19-15)20-8-7-17(23-11-9-20)16-6-3-10-22-16/h1-6,10,12,17,19H,7-9,11H2
• InChI Key: VNXLUKRGQJNXLH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CS2)C(=O)C3=CC4=CC=CC=C4N3
• Molecular Formula: C18H18N2OS2
• Molecular Weight: 342.5 g/mol

Description

Indole is a heterocyclic compound that has been found in many important synthetic drug molecules. It’s known for its broad-spectrum biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities. Thiophene is another heterocyclic compound that is often used in pharmaceuticals.

Synthesis Analysis

Indole derivatives are often synthesized using various scaffolds for screening different pharmacological activities. Similarly, thiophene derivatives can be synthesized using coupling reactions and electrophilic cyclization reactions.

Molecular Structure Analysis

Indole is also known as benzopyrrole and contains a benzenoid nucleus with 10 π-electrons. Thiophene is a five-membered ring with four carbon atoms and a sulfur atom.

Chemical Reactions Analysis

Indole undergoes electrophilic substitution readily due to excessive π-electrons delocalization. Thiophene derivatives can also undergo various chemical reactions.

Physical And Chemical Properties Analysis

Indole is a crystalline, colorless compound with a specific odor. It’s an important heterocyclic compound with broad-spectrum biological activities.

Scientific Research Applications

Medicinal Chemistry

. .

Anti-Inflammatory Properties

. This makes them useful in the treatment of conditions that cause inflammation.

Anti-Psychotic Properties

. This suggests potential applications in the treatment of mental health disorders.

Anti-Arrhythmic Properties

, suggesting potential applications in the treatment of heart rhythm disorders.

Anti-Anxiety Properties

, suggesting potential applications in the treatment of anxiety disorders.

Anti-Fungal Properties

, suggesting potential applications in the treatment of fungal infections.

Organic Semiconductors

. This suggests potential applications in the electronics industry.

Organic Light-Emitting Diodes (OLEDs)

. This suggests potential applications in the display technology industry.

Mechanism of Action

Target of Action

The compound “2-[7-(thiophen-2-yl)-1,4-thiazepane-4-carbonyl]-1H-indole” is a derivative of indole and thiophene . Indole derivatives are known to bind with high affinity to multiple receptors , and thiophene derivatives exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .

Mode of Action

Indole derivatives are known to interact with various biological targets, leading to a range of biological activities . Thiophene derivatives also exhibit a variety of pharmacological properties .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, affecting a range of biochemical pathways . Similarly, thiophene derivatives are known to affect various biochemical pathways due to their wide range of pharmacological properties .

Pharmacokinetics

The lipinski rule, which predicts good absorption or permeation, is followed by similar compounds .

Result of Action

Based on the known effects of indole and thiophene derivatives, it can be inferred that this compound may have a range of biological effects .